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molecular formula C7H8BrNO2S B1269727 N-(3-bromophenyl)methanesulfonamide CAS No. 83922-51-4

N-(3-bromophenyl)methanesulfonamide

Cat. No. B1269727
CAS RN: 83922-51-4
M. Wt: 250.12 g/mol
InChI Key: DCAVLRMJGJXYMZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08633173B2

Procedure details

To a suspension of N-(3-bromo-phenyl)-methanesulfonamide (1.0 g, 4.0 mmol) and potassium carbonate (0.61 g, 4.4 mmol) in acetone (10 mL) was added iodomethane (0.30 mL, 4.8 mmol). The mixture was stirred at room temperature for 18 hours, diluted with dichloromethane (30 mL), filtered through a plug of diatomaceous earth and evaporated under reduced pressure. N-(3-Bromo-phenyl)-N-methyl-methanesulfonamide was isolated a tan viscous oil (1.08 g, 100%). 1H NMR (400 MHz, CDCl3, δ, ppm): 7.53 (s, 1H), 7.43 (d, J=7.9 Hz, 1H), 7.35 (d, J=8.2 Hz, 1H), 7.29-7.23 (m, 1H), 3.32 (s, 3H), 2.86 (s, 3H). MS=286, 288 (MH)+.
Name
N-(3-bromo-phenyl)-methanesulfonamide
Quantity
1 g
Type
reactant
Reaction Step One
Name
potassium carbonate
Quantity
0.61 g
Type
reactant
Reaction Step One
Name
acetone
Quantity
10 mL
Type
solvent
Reaction Step One
Name
iodomethane
Quantity
0.3 mL
Type
reactant
Reaction Step Two
Name
dichloromethane
Quantity
30 mL
Type
solvent
Reaction Step Three
Name
N-(3-Bromo-phenyl)-N-methyl-methanesulfonamide
[Compound]
Name
oil
Yield
100%

Identifiers

REACTION_CXSMILES
[Br:1][C:2]1[CH:3]=[C:4]([NH:8][S:9]([CH3:12])(=[O:11])=[O:10])[CH:5]=[CH:6][CH:7]=1.[C:13](=O)([O-])[O-].[K+].[K+].IC>CC(C)=O.ClCCl>[Br:1][C:2]1[CH:3]=[C:4]([N:8]([CH3:13])[S:9]([CH3:12])(=[O:10])=[O:11])[CH:5]=[CH:6][CH:7]=1 |f:1.2.3|

Inputs

Step One
Name
N-(3-bromo-phenyl)-methanesulfonamide
Quantity
1 g
Type
reactant
Smiles
BrC=1C=C(C=CC1)NS(=O)(=O)C
Name
potassium carbonate
Quantity
0.61 g
Type
reactant
Smiles
C([O-])([O-])=O.[K+].[K+]
Name
acetone
Quantity
10 mL
Type
solvent
Smiles
CC(=O)C
Step Two
Name
iodomethane
Quantity
0.3 mL
Type
reactant
Smiles
IC
Step Three
Name
dichloromethane
Quantity
30 mL
Type
solvent
Smiles
ClCCl

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
The mixture was stirred at room temperature for 18 hours
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

FILTRATION
Type
FILTRATION
Details
filtered through a plug of diatomaceous earth
CUSTOM
Type
CUSTOM
Details
evaporated under reduced pressure

Outcomes

Product
Details
Reaction Time
 18 h
Name
N-(3-Bromo-phenyl)-N-methyl-methanesulfonamide
Type
product
Smiles
BrC=1C=C(C=CC1)N(S(=O)(=O)C)C
[Compound]
Name
oil
Type
product
Smiles
Measurements
Type Value Analysis
AMOUNT: MASS 1.08 g
YIELD: PERCENTYIELD 100%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.